2-chloro-N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C20H18ClFN4O2/c1-3-28-19-11-18(23-12(2)24-19)25-14-5-7-15(8-6-14)26-20(27)16-9-4-13(22)10-17(16)21/h4-11H,3H2,1-2H3,(H,26,27)(H,23,24,25)
• InChI Key: SBRQVBKBGAYLJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)F)Cl)C
• Molecular Formula: C20H18ClFN4O2
• Molecular Weight: 400.8 g/mol

Description

2-chloro-N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-fluorobenzamide, also known as PF-04965842, is a small molecule inhibitor that targets the TRPM8 ion channel. The TRPM8 channel is a cold and menthol receptor that is expressed in sensory neurons and is involved in the perception of cold temperatures and pain. Inhibition of the TRPM8 channel has been shown to have potential therapeutic applications in the treatment of chronic pain, migraine, and other conditions.

Scientific Research Applications

Synthesis and Chemical Properties

Research in organic synthesis often explores methods to create complex molecules efficiently. For instance, the synthesis of "2-Fluoro-4-bromobiphenyl" serves as a key intermediate for manufacturing non-steroidal anti-inflammatory drugs, demonstrating the importance of halogenated compounds in pharmaceutical development (Qiu et al., 2009). This study underscores the broader context in which compounds like "2-chloro-N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-fluorobenzamide" may be synthesized and applied.

Pharmacological Effects

Compounds with specific structural features, such as fluorinated aromatics, have been extensively studied for their pharmacological properties. The neuroprotective and behavioral properties of flupirtine, a non-opioid analgesic with unique structural characteristics, highlight how modifications to a compound's structure can significantly impact its therapeutic potential (Schuster et al., 1998). This relevance underscores the potential for "2-chloro-N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-fluorobenzamide" to exhibit unique pharmacological effects.

Environmental Impact and Degradation

The environmental fate and degradation of chemical compounds are critical areas of study, particularly for pharmaceuticals and their metabolites. For example, research on the occurrence, toxicity, and degradation of triclosan, a widely used antimicrobial agent, sheds light on the environmental impacts of synthetic compounds (Bedoux et al., 2012). This research context is relevant for understanding the environmental implications of "2-chloro-N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-fluorobenzamide" and similar compounds.